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Compound of Interest

Compound Name: 4-Methoxycyclohexanol

Cat. No.: B098163

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxycyclohexanol, with the CAS registry number 18068-06-9, is a versatile organic
compound characterized by a cyclohexane ring substituted with a methoxy and a hydroxyl
group. This structure imparts unique chemical properties that make it a valuable intermediate in
various synthetic applications. It is particularly noted for its use as a building block in the
creation of more complex molecules within the pharmaceutical and fragrance industries.[1][2]
This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, spectroscopic data, and potential applications of 4-
Methoxycyclohexanol, with a focus on its relevance to researchers and professionals in drug
development.

Chemical and Physical Properties

4-Methoxycyclohexanol is a colorless to light yellow liquid at room temperature.[3] It exists as
a mixture of cis and trans isomers, which can be separated if required for specific
stereoselective syntheses. The physical and chemical properties of 4-Methoxycyclohexanol
are summarized in the table below.
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Property Value Unit Source(s)
Molecular Formula C7H1402 [41151[6]
Molecular Weight 130.18 g/mol [61[7]
Boiling Point 204-205 (at 731 Torr) °C [8]
Density 0.99+0.1 g/cm3 [8]
Flash Point 89.1 °C [8]
14.98 + 0.40
pKa : [2]
(Predicted)
logP (Octanol/Water
N o 0.936 (Calculated) [6]
Partition Coefficient)
Water Solubility 110 (at 25 °C) g/L [2]
Storage Temperature 2-8 °C [2]

Synthesis of 4-Methoxycyclohexanol

The most common and industrially viable method for the synthesis of 4-Methoxycyclohexanol
is the catalytic hydrogenation of 4-methoxyphenol.[1][3] This reaction involves the reduction of
the aromatic ring to a cyclohexane ring.

Experimental Protocol: Catalytic Hydrogenation of 4-
Methoxyphenol

Materials:

4-Methoxyphenol

Methanol (or another suitable solvent)

5% Palladium on Carbon (Pd/C) catalyst

Hydrogen gas
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» High-pressure autoclave reactor

o Filtration apparatus

 Rotary evaporator

Procedure:

 In a high-pressure autoclave, dissolve 4-methoxyphenol in methanol. A typical concentration
would be around 400 g of 4-methoxyphenol in 450 mL of methanol.[3]

e Add the 5 wt% palladium on carbon catalyst to the solution. A typical catalyst loading is 10%
by weight of the starting material (e.g., 40 g of catalyst for 400 g of 4-methoxyphenol).[3]

» Seal the autoclave and purge it with nitrogen gas to remove any air.

o Pressurize the reactor with hydrogen gas to the desired pressure, typically around 7 MPa.[3]

o Heat the reaction mixture to the target temperature, generally around 140 °C, and maintain
vigorous stirring.[3]

o Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically
complete within 5 hours.[3]

e Once the reaction is complete, cool the reactor to room temperature and carefully vent the
excess hydrogen gas.

o Purge the reactor with nitrogen gas.

» Remove the catalyst from the reaction mixture by filtration through a pad of celite.

» Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the
solvent.

e The resulting crude product can be purified by distillation under reduced pressure to yield 4-
Methoxycyclohexanol with a purity of approximately 97% and a yield of up to 98.5%.[3]
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Caption: Synthesis workflow for 4-Methoxycyclohexanol.
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4-
Methoxycyclohexanol. Below is a summary of the expected spectroscopic data.

Spectroscopy Expected Features

Signals corresponding to the methoxy group
protons (singlet, ~3.3 ppm), the proton on the
carbon bearing the hydroxyl group (multiplet),
1H NMR g Y_ yl group ( _p)
and the cyclohexane ring protons (multiplets).
The chemical shifts and coupling patterns will

differ for the cis and trans isomers.

Resonances for the methoxy carbon, the carbon

bearing the hydroxyl group, and the carbons of
15C NMR g y .y group | | _

the cyclohexane ring. The chemical shifts will be

distinct for the cis and trans isomers.

A broad absorption band in the region of 3600-
3200 cm~1 characteristic of the O-H stretching
vibration of the alcohol. A strong C-O stretching

IR Spectroscopy band for the ether linkage around 1100 cm~1, C-
H stretching vibrations for the sp? hybridized
carbons of the cyclohexane ring will appear just
below 3000 cm~1.[4]

The mass spectrum will show a molecular ion
peak (M*) at m/z = 130. Subsequent

Mass Spectrometry fragmentation may involve the loss of a water
molecule (M-18), a methoxy group (M-31), or
other characteristic fragments of the cyclohexyl

ring.[5]

Chemical Reactivity and Applications

4-Methoxycyclohexanol is a versatile synthetic intermediate due to the presence of two
reactive functional groups: a secondary alcohol and an ether.
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Oxidation to 4-Methoxycyclohexanone

The hydroxyl group can be readily oxidized to a ketone, yielding 4-methoxycyclohexanone,
another important synthetic intermediate.[1] This transformation can be achieved using various
oxidizing agents.

Experimental Protocol: Oxidation with Pyridinium Chlorochromate (PCC)
Materials:

e 4-Methoxycyclohexanol

e Pyridinium chlorochromate (PCC)

e Dichloromethane (DCM), anhydrous

« Silica gel or Florisil for purification

e Magnetic stirrer

» Round-bottom flask

o Chromatography column

Procedure:

e To a stirred suspension of pyridinium chlorochromate (1.5 equivalents) in anhydrous
dichloromethane, add a solution of 4-methoxycyclohexanol (1 equivalent) in anhydrous
dichloromethane dropwise at room temperature.

« Stir the reaction mixture at room temperature for 2-3 hours. The progress of the reaction can
be monitored by thin-layer chromatography (TLC).

e Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of
silica gel or Florisil to remove the chromium salts.

o Wash the filter cake with additional diethyl ether.

» Combine the organic filtrates and concentrate them under reduced pressure.
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e The crude 4-methoxycyclohexanone can be further purified by column chromatography or

Oxidizing Agent
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distillation.

Caption: Oxidation of 4-Methoxycyclohexanol.

Applications in Drug Development and Other Industries

o Pharmaceutical Synthesis: 4-Methoxycyclohexanol serves as a key intermediate in the
synthesis of various pharmaceutical compounds. Its bifunctional nature allows for its
incorporation into complex molecular scaffolds.[1][2]

e Fragrance Industry: Due to its pleasant odor, it is utilized in the formulation of perfumes and
flavoring agents.[1][2]

e Biomass Conversion: It is involved in the selective synthesis of cyclohexanol intermediates
from lignin-based phenolics, which is relevant to the production of biofuels and other
chemicals from renewable resources.[1]

Safety and Handling

4-Methoxycyclohexanol should be handled with appropriate safety precautions in a well-
ventilated area. It is advisable to wear personal protective equipment, including gloves, safety
glasses, and a lab coat. While specific toxicity data is limited, it is considered a mild irritant.[1] It
is flammable and should be stored away from heat and open flames.[1]

Conclusion
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4-Methoxycyclohexanol is a valuable and versatile chemical intermediate with significant
applications in organic synthesis, particularly in the pharmaceutical and fragrance industries. Its
straightforward synthesis from readily available starting materials and its dual functionality
make it an attractive building block for the construction of more complex molecules. This guide
provides essential technical information to aid researchers and drug development professionals
in utilizing 4-Methoxycyclohexanol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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